3-Hydroxy-5-(4-isopropylphenyl)-4-(4-propoxybenzoyl)-1-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one
3-Hydroxy-5-(4-isopropylphenyl)-4-(4-propoxybenzoyl)-1-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one
Brand Name:
Vulcanchem
CAS No.:
614747-94-3
VCID:
VC0385052
InChI:
InChI=1S/C28H28N2O4/c1-4-17-34-22-14-12-21(13-15-22)26(31)24-25(20-10-8-19(9-11-20)18(2)3)30(28(33)27(24)32)23-7-5-6-16-29-23/h5-16,18,25,31H,4,17H2,1-3H3/b26-24+
SMILES:
CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)C3=CC=CC=N3)C4=CC=C(C=C4)C(C)C)O
Molecular Formula:
C28H28N2O4
Molecular Weight:
456.5g/mol
3-Hydroxy-5-(4-isopropylphenyl)-4-(4-propoxybenzoyl)-1-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one
CAS No.: 614747-94-3
Main Products
VCID: VC0385052
Molecular Formula: C28H28N2O4
Molecular Weight: 456.5g/mol
CAS No. | 614747-94-3 |
---|---|
Product Name | 3-Hydroxy-5-(4-isopropylphenyl)-4-(4-propoxybenzoyl)-1-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one |
Molecular Formula | C28H28N2O4 |
Molecular Weight | 456.5g/mol |
IUPAC Name | (4E)-4-[hydroxy-(4-propoxyphenyl)methylidene]-5-(4-propan-2-ylphenyl)-1-pyridin-2-ylpyrrolidine-2,3-dione |
Standard InChI | InChI=1S/C28H28N2O4/c1-4-17-34-22-14-12-21(13-15-22)26(31)24-25(20-10-8-19(9-11-20)18(2)3)30(28(33)27(24)32)23-7-5-6-16-29-23/h5-16,18,25,31H,4,17H2,1-3H3/b26-24+ |
Standard InChIKey | RJJHOCTVQYEMBY-SHHOIMCASA-N |
Isomeric SMILES | CCCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)C3=CC=CC=N3)C4=CC=C(C=C4)C(C)C)/O |
SMILES | CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)C3=CC=CC=N3)C4=CC=C(C=C4)C(C)C)O |
Canonical SMILES | CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)C3=CC=CC=N3)C4=CC=C(C=C4)C(C)C)O |
PubChem Compound | 6157828 |
Last Modified | Nov 11 2021 |
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